![molecular formula C23H19N3O3S B3444448 2-(1H-benzimidazol-2-ylthio)-N-(5-benzoyl-2-hydroxybenzyl)acetamide](/img/structure/B3444448.png)
2-(1H-benzimidazol-2-ylthio)-N-(5-benzoyl-2-hydroxybenzyl)acetamide
Overview
Description
2-(1H-benzimidazol-2-ylthio)-N-(5-benzoyl-2-hydroxybenzyl)acetamide, also known as BBAA, is a compound that has gained much attention in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(5-benzoyl-2-hydroxybenzyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. This compound also inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, this compound has been found to modulate the expression of various genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific application. In cancer cells, this compound induces apoptosis and inhibits angiogenesis, leading to a reduction in tumor growth. This compound also exhibits antimicrobial activity by disrupting bacterial cell membranes and inhibiting the synthesis of bacterial proteins. In neuroprotection, this compound has been found to protect neurons from oxidative stress and inflammation, which are both implicated in the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-(1H-benzimidazol-2-ylthio)-N-(5-benzoyl-2-hydroxybenzyl)acetamide has several advantages for use in lab experiments, including its high potency and specificity for certain targets. This compound is also relatively easy to synthesize and purify, making it accessible for researchers. However, this compound also has some limitations, including its limited solubility in aqueous solutions and potential toxicity at high doses.
Future Directions
There are several potential future directions for research on 2-(1H-benzimidazol-2-ylthio)-N-(5-benzoyl-2-hydroxybenzyl)acetamide. One area of interest is the development of this compound-based cancer therapies, either alone or in combination with other drugs. Another potential application is the development of new antibiotics based on this compound's antimicrobial activity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in neuroprotection. Overall, this compound shows great promise as a versatile compound with potential applications in various fields of scientific research.
Scientific Research Applications
2-(1H-benzimidazol-2-ylthio)-N-(5-benzoyl-2-hydroxybenzyl)acetamide has been studied extensively for its potential applications in various fields, including cancer therapy, antimicrobial activity, and neuroprotection. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. This compound also exhibits antimicrobial activity against a range of bacteria and fungi, making it a promising candidate for the development of new antibiotics. Additionally, this compound has been found to have neuroprotective effects, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-[(5-benzoyl-2-hydroxyphenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O3S/c27-20-11-10-16(22(29)15-6-2-1-3-7-15)12-17(20)13-24-21(28)14-30-23-25-18-8-4-5-9-19(18)26-23/h1-12,27H,13-14H2,(H,24,28)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZWDJGFAHTURAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)O)CNC(=O)CSC3=NC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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